(2S)-2-[[(2S)-6-amino-2-(phenylmethoxycarbonylamino)hexanoyl]amino]-4-methylpentanoic acid
(2S)-2-[[(2S)-6-amino-2-(phenylmethoxycarbonylamino)hexanoyl]amino]-4-methylpentanoic acid
Brand Name:
Vulcanchem
CAS No.:
169765-38-2
VCID:
VC21289086
InChI:
InChI=1S/C20H31N3O5/c1-14(2)12-17(19(25)26)22-18(24)16(10-6-7-11-21)23-20(27)28-13-15-8-4-3-5-9-15/h3-5,8-9,14,16-17H,6-7,10-13,21H2,1-2H3,(H,22,24)(H,23,27)(H,25,26)/t16-,17-/m0/s1
SMILES:
CC(C)CC(C(=O)O)NC(=O)C(CCCCN)NC(=O)OCC1=CC=CC=C1
Molecular Formula:
C20H31N3O5
Molecular Weight:
393.5 g/mol
(2S)-2-[[(2S)-6-amino-2-(phenylmethoxycarbonylamino)hexanoyl]amino]-4-methylpentanoic acid
CAS No.: 169765-38-2
Cat. No.: VC21289086
Molecular Formula: C20H31N3O5
Molecular Weight: 393.5 g/mol
* For research use only. Not for human or veterinary use.
![(2S)-2-[[(2S)-6-amino-2-(phenylmethoxycarbonylamino)hexanoyl]amino]-4-methylpentanoic acid - 169765-38-2](/images/no_structure.jpg)
Specification
| CAS No. | 169765-38-2 |
|---|---|
| Molecular Formula | C20H31N3O5 |
| Molecular Weight | 393.5 g/mol |
| IUPAC Name | (2S)-2-[[(2S)-6-amino-2-(phenylmethoxycarbonylamino)hexanoyl]amino]-4-methylpentanoic acid |
| Standard InChI | InChI=1S/C20H31N3O5/c1-14(2)12-17(19(25)26)22-18(24)16(10-6-7-11-21)23-20(27)28-13-15-8-4-3-5-9-15/h3-5,8-9,14,16-17H,6-7,10-13,21H2,1-2H3,(H,22,24)(H,23,27)(H,25,26)/t16-,17-/m0/s1 |
| Standard InChI Key | JZJZOALIBGETEW-IRXDYDNUSA-N |
| Isomeric SMILES | CC(C)C[C@@H](C(=O)[O-])NC(=O)[C@H](CCCC[NH3+])NC(=O)OCC1=CC=CC=C1 |
| SMILES | CC(C)CC(C(=O)O)NC(=O)C(CCCCN)NC(=O)OCC1=CC=CC=C1 |
| Canonical SMILES | CC(C)CC(C(=O)[O-])NC(=O)C(CCCC[NH3+])NC(=O)OCC1=CC=CC=C1 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator